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Compound of Interest

Compound Name: 2-Propylaniline

Cat. No.: B158001 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Propylaniline

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the safety and handling

precautions for 2-propylaniline (CAS No. 1821-39-2). The document is intended for laboratory

personnel, researchers, and drug development professionals who may handle this compound.

It outlines the known physicochemical properties, toxicological data, handling and storage

protocols, and emergency procedures. Due to the limited availability of specific toxicological

data for 2-propylaniline, this guide incorporates data from the parent compound, aniline, as a

primary reference for hazard assessment, a practice commonly employed in chemical safety

evaluations. All personnel must review this guide and the specific Safety Data Sheet (SDS)

before working with 2-propylaniline.

Chemical and Physical Properties
Understanding the physicochemical properties of 2-propylaniline is fundamental to its safe

handling and storage. This compound is a yellow to brown liquid.[1] Key quantitative data are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₉H₁₃N PubChem[1]

Molecular Weight 135.21 g/mol PubChem[1]

Appearance Yellow to brown liquid Haz-Map[1]

Boiling Point 222-224 °C Sigma-Aldrich[2]

Density 0.96 g/mL at 25 °C Sigma-Aldrich[2]

Flash Point 98 °C (208.4 °F) - closed cup Sigma-Aldrich[2][3]

Vapor Pressure 0.272 mmHg at 25°C ChemSrc[4]

Refractive Index n20/D 1.547 Sigma-Aldrich[2]

Solubility

Slightly soluble in water.

Miscible with alcohol, ether,

and benzene.

Guidechem[5], ASTM

International[3]

Toxicological Information and Hazard Classification
2-Propylaniline is classified as a hazardous substance. The primary health risks are

associated with skin, eye, and respiratory irritation.[1][5][6] A significant toxicological concern

for aniline and its derivatives is the potential to cause methemoglobinemia.[1]

GHS Hazard Classification
The Globally Harmonized System (GHS) classification for 2-propylaniline is as follows:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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Source: PubChem[1], ChemicalBook[6], Sigma-Aldrich[2]

Acute Toxicity Data
Specific oral, dermal, and inhalation toxicity data for 2-propylaniline are not readily available in

published literature. Therefore, data for the parent compound, aniline, are provided for risk

assessment purposes. It should be assumed that 2-propylaniline possesses a similar or

comparable toxicological profile.

Route Species Value Compound Source(s)

Oral LD₅₀ Rat 762.15 mg/kg Aniline DTIC[7]

Intraperitoneal

LD₅₀
Mouse 250 mg/kg 2-Propylaniline

Guidechem[5],

ChemSrc[4]

Dermal LD₅₀ Rabbit

Not specified, but

known to be

absorbed

through the skin

Aromatic Amines Various[8]

Inhalation LC₅₀ Rat No data available 2-Propylaniline ChemicalBook[9]

Note: The intraperitoneal LD₅₀ for 2-propylaniline suggests significant toxicity. Aromatic

amines as a class are readily absorbed through the skin, which represents a primary route of

occupational exposure.[8]

Primary Toxicological Effect: Methemoglobinemia
The principal systemic toxic effect of aniline and its derivatives is methemoglobinemia.[1] This

condition results from the oxidation of ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺),

rendering the hemoglobin unable to transport oxygen. This leads to cyanosis (a bluish

discoloration of the skin) and, in severe cases, life-threatening tissue hypoxia. The onset of

symptoms may be delayed for 2 to 4 hours after exposure.[9]

The biochemical pathway for this process is illustrated in the diagram below.
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Caption: Mechanism of 2-propylaniline-induced methemoglobinemia.

Occupational Exposure Limits (OELs)
No specific Occupational Exposure Limits (OELs) have been established for 2-propylaniline
by major regulatory bodies such as OSHA, NIOSH, or ACGIH.[9] In the absence of a specific

limit, the OELs for the parent compound, aniline, should be used as a conservative guideline

for exposure control.

Organization Limit Value Notes

OSHA PEL (TWA) 5 ppm (19 mg/m³) Skin Notation

ACGIH TLV (TWA) 2 ppm (7.6 mg/m³) Skin Notation

NIOSH REL (TWA) 2 ppm (7.6 mg/m³) Potential Carcinogen

IDLH 100 ppm

Immediately

Dangerous to Life or

Health

Source: OSHA[10], NIOSH[11] Note: The "Skin" notation indicates that skin absorption is a

significant route of exposure.

Experimental Protocols: Safe Handling and
Procedures
Adherence to strict safety protocols is mandatory when handling 2-propylaniline. The following

procedures are based on best practices for handling toxic aromatic amines and should be

adapted to specific laboratory conditions.
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General Handling Workflow
The following diagram illustrates the standard workflow for handling 2-propylaniline in a

laboratory setting.

General Handling Workflow for 2-Propylaniline

1. Risk Assessment
- Review SDS and this guide

- Identify hazards

2. Engineering Controls
- Work in a certified chemical fume hood

3. Personal Protective Equipment (PPE)
- Don safety goggles, lab coat

- Double-glove with compatible material
(e.g., butyl rubber, Viton)

4. Chemical Handling
- Dispense carefully to avoid splashes

- Keep containers closed

5. Decontamination
- Clean work surfaces with appropriate solvent

- Decontaminate glassware

6. Waste Disposal
- Collect all waste in a labeled

hazardous waste container

7. Post-Handling
- Remove PPE carefully
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling 2-propylaniline.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or

NIOSH standards.[9]

Skin Protection: A full-length lab coat is required. Handle the chemical with gloves that are

resistant to aromatic amines. Butyl rubber, neoprene, or Viton gloves are recommended.
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Nitrile gloves are not recommended for prolonged contact.[6] Always inspect gloves prior to

use and use proper glove removal technique to avoid skin contact.[9]

Respiratory Protection: All work must be conducted in a certified chemical fume hood. If

engineering controls are not sufficient, a full-face respirator with appropriate cartridges (e.g.,

type ABEK) must be used.[2]

Storage
Store containers in a cool, dry, and well-ventilated area, away from direct sunlight.[9]

Keep containers tightly closed and store upright in a designated and labeled secondary

containment tub.[6]

Store away from incompatible materials such as strong oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.[5]

Spill and Emergency Procedures
Rapid and appropriate response to spills or exposures is critical.

Emergency Response Workflow

Spill Response Personnel Exposure Response

Incident Occurs
(Spill or Exposure)

Assess Spill Size Identify Exposure Route

Small Spill (<100 mL)
- Alert others in the area

- Use spill kit with inert absorbent
(vermiculite, sand)

Minor

Large Spill (>100 mL)
- Evacuate immediate area

- Call Emergency Services / EH&S

Major

Collect absorbed material in
a sealed hazardous waste container

Decontaminate spill area

Skin Contact
- Remove contaminated clothing

- Flush with water for 15+ min

Eye Contact
- Flush with eyewash for 15+ min

Inhalation
- Move to fresh air

Seek Immediate Medical Attention
(Bring SDS)
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Caption: Workflow for responding to spills and personnel exposures.

Experimental Protocol for Small Spill Cleanup:

Ensure Safety: Ensure the area is well-ventilated (fume hood is running) and all personnel

are wearing appropriate PPE (double gloves, goggles, lab coat).

Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or a

commercial spill pillow.[5][6]

Collection: Carefully scoop the absorbed material using non-sparking tools and place it into a

clearly labeled, sealable container for hazardous waste.[6]

Decontamination: Wipe the spill area with a cloth or paper towels soaked in a suitable

solvent (e.g., ethanol), followed by soap and water. All cleaning materials must be disposed

of as hazardous waste.[4]

Final Steps: Remove PPE and dispose of it as hazardous waste. Wash hands thoroughly.

First Aid Measures:

In case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with soap and plenty of water for at least 15 minutes. Seek immediate medical

attention.[2][5]

In case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes at an emergency eyewash station, holding eyelids open. Seek immediate medical

attention.[2][5]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[5]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[9]
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Waste Disposal
All 2-propylaniline waste, including contaminated consumables (gloves, paper towels,

absorbent material), must be collected and managed as hazardous chemical waste.[6][12]

Collect liquid waste in a dedicated, properly labeled, and sealed container made of a

compatible material (e.g., polyethylene).[6]

Do not dispose of 2-propylaniline down the drain or in the regular trash.[6][12]

Arrange for waste pickup and disposal through your institution's Environmental Health and

Safety (EH&S) department or a licensed hazardous waste contractor.[12]

Conclusion
2-Propylaniline is a hazardous chemical that requires stringent safety precautions to minimize

the risk of exposure. The primary hazards include irritation to the skin, eyes, and respiratory

system, and the potential for inducing methemoglobinemia. While specific toxicity data for this

compound is limited, a conservative approach using data from aniline is warranted. All handling

must be performed within a chemical fume hood with appropriate personal protective

equipment. Adherence to the protocols outlined in this guide is essential for the safety of all

laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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